![molecular formula C18H15NO4 B1301283 4-[3-(1,3-Dioxoisoindol-2-yl)propoxy]benzaldehyde CAS No. 73279-02-4](/img/structure/B1301283.png)
4-[3-(1,3-Dioxoisoindol-2-yl)propoxy]benzaldehyde
Cat. No. B1301283
M. Wt: 309.3 g/mol
InChI Key: WACIDFSJZAPASS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04764612
Procedure details
4-Hydroxybenzaldehyde (24.4 g) and sodium hydride (4.8 g) in dry dimethylformamide (400 ml) were stirred at room temperature for 3 h. N-(3-Bromopropyl)phthalimide (55.0 g) was added and the reaction was stirred for a further 5 h. The mixture was poured onto ice and the resulting white solid was recrystallised from a mixture of dichloromethane and cyclohexane to yield the title compound (42.2 g) m.p. 120°-1°. TLC silica, ethyl acetate, Rf 0.7.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1.[H-].[Na+].Br[CH2:13][CH2:14][CH2:15][N:16]1[C:20](=[O:21])[C:19]2=[CH:22][CH:23]=[CH:24][CH:25]=[C:18]2[C:17]1=[O:26]>CN(C)C=O>[CH:6]([C:5]1[CH:8]=[CH:9][C:2]([O:1][CH2:13][CH2:14][CH2:15][N:16]2[C:20](=[O:21])[C:19]3[C:18](=[CH:25][CH:24]=[CH:23][CH:22]=3)[C:17]2=[O:26])=[CH:3][CH:4]=1)=[O:7] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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24.4 g
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Type
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reactant
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Smiles
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OC1=CC=C(C=O)C=C1
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Name
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Quantity
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4.8 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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55 g
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Type
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reactant
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Smiles
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BrCCCN1C(C=2C(C1=O)=CC=CC2)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction was stirred for a further 5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The mixture was poured onto ice
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CUSTOM
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Type
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CUSTOM
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Details
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the resulting white solid was recrystallised from a mixture of dichloromethane and cyclohexane
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
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C(=O)C1=CC=C(OCCCN2C(C3=CC=CC=C3C2=O)=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 42.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 68.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
